Cas no 446255-30-7 (2,3,3',4,4',5',6-Heptabromodiphenyl Ether)

• Product Name: 2,3,3',4,4',5',6-Heptabromodiphenyl Ether
• CAS No: 446255-30-7
• Molecular Formula: C₁₂H₃OBr₇
• Molecular Weight: 722.479620000001
• CID: 1059072
• PubChem ID: 53485723

2,3,3',4,4',5',6-Heptabromodiphenyl Ether Properties

Names and Identifiers

• 2,3,3',4,4',5',6-Heptabromodiphenyl Ether
• 1,2,3,5-tetrabromo-4-(3,4,5-tribromophenoxy)benzene
• UNII-I87V02K52L
• I87V02K52L
• Benzene, 1,2,3,5-tetrabromo-4-(3,4,5-tribromophenoxy)-; 1,2,3,5-Tetrabromo-4-(3,4,5-tribromophenoxy)benzene; 2,3,3',4,4',5',6-Heptabromodiphenyl ether; BDE 191; PBDE 191
• SCHEMBL16678758
• DTXSID10704805
• NS00076986
• Q27280565
• 446255-30-7
• Benzene, 1,2,3,5-tetrabromo-4-(3,4,5-tribromophenoxy)-
• PBDE No. 191
• PBDE 191

• InChIKey： BNBFKFHSIPERIM-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H3Br7O/c13-5-1-4(2-6(14)9(5)17)20-12-8(16)3-7(15)10(18)11(12)19/h1-3H
• SMILES： C1=C(C=C(C(=C1Br)Br)Br)OC2=C(C(=C(C=C2Br)Br)Br)Br

Computed Properties

• Exact Mass: 721.44060g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 715.44675g/mol
• Heavy Atom Count: 20
• Complexity: 319
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.3
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers Bromodiphenyl ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromodiphenyl ethers